Cas no 755039-73-7 (D-Alanine,N-(1-methylethyl)-, methyl ester)

• Product Name: D-Alanine,N-(1-methylethyl)-, methyl ester
• CAS No: 755039-73-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 548945
• Update Time: 2024-03-05

D-Alanine,N-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(1-methylethyl)-, methyl ester
• D-Alanine, N-(1-methylethyl)-, methyl ester (9CI)
• D-Alanine, N-(1-methylethyl)-, methyl ester

• Inchi： 1S/C7H15NO2/c1-5(2)8-6(3)7(9)10-4/h5-6,8H,1-4H3/t6-/m1/s1
• InChI Key： LSZJHXHDMLYQFO-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)[C@@H](C)NC(C)C

Computed Properties

• Exact Mass: 145.11
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 168.5±23.0 °C(Predicted)
• pka: 7.47±0.29(Predicted)